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Compound of Interest

Compound Name: (Rac)-Zevaquenabant

Cat. No.: B12298864 Get Quote

(Rac)-Zevaquenabant, also known as (Rac)-MRI-1867, is a potent dual antagonist of the

cannabinoid receptor type 1 (CB1R) and inducible nitric oxide synthase (iNOS), with a Ki of 5.7

nM for CB1R.[1][2] This peripherally selective investigational drug is utilized in research

exploring liver fibrosis, chronic kidney disease, obesity, and other metabolic disorders.[3][4]

This document provides detailed protocols for the preparation of (Rac)-Zevaquenabant stock

solutions for both in vitro and in vivo experimental use.

Quantitative Data Summary
For ease of reference, the key quantitative data for (Rac)-Zevaquenabant are summarized in

the table below.
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Property Value Source

Molecular Weight 547.98 g/mol [1]

Formula C₂₅H₂₁ClF₃N₅O₂S [1][3]

CAS Number 1610420-28-4 [1]

Appearance White to off-white solid [1]

Kᵢ for CB1R 5.7 nM [1][2]

In Vitro Solubility
50 mg/mL (91.24 mM) in

DMSO
[1]

Powder Storage
-20°C for 3 years or 4°C for 2

years
[1]

Stock Solution Storage
-80°C for 6 months or -20°C

for 1 month
[1][5][6]

Experimental Protocols
Preparation of (Rac)-Zevaquenabant Stock Solution for
In Vitro Use
This protocol outlines the preparation of a high-concentration stock solution in Dimethyl

Sulfoxide (DMSO), suitable for most in vitro applications.

Materials:

(Rac)-Zevaquenabant powder

Anhydrous/newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath
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Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Accurately weigh the desired amount of (Rac)-Zevaquenabant powder.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to achieve the

desired concentration. For example, to prepare a 10 mM stock solution, add 1.825 mL of

DMSO to 10 mg of (Rac)-Zevaquenabant.[1] It is crucial to use newly opened, anhydrous

DMSO as the compound's solubility can be significantly impacted by hygroscopic (water-

absorbed) DMSO.[1]

Dissolution:

Vortex the solution thoroughly to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath until it

becomes clear.[1] Gentle heating may also be applied if necessary.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1][5][6]

Preparation of (Rac)-Zevaquenabant Formulations for In
Vivo Use
For animal studies, (Rac)-Zevaquenabant can be prepared as a suspension or a clear

solution.

This protocol yields a 2.5 mg/mL suspended solution.

Materials:
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(Rac)-Zevaquenabant

DMSO

PEG300

Tween-80

Saline (0.9% NaCl in ddH₂O)

Procedure:

Prepare a 25.0 mg/mL stock solution of (Rac)-Zevaquenabant in DMSO as described in the

in vitro protocol.

In a sterile tube, add the components in the following order, ensuring thorough mixing after

each addition:

10% DMSO (e.g., 100 µL of the 25.0 mg/mL stock)

40% PEG300 (e.g., 400 µL)

5% Tween-80 (e.g., 50 µL)

45% Saline (e.g., 450 µL)

Vortex the final mixture thoroughly. The result will be a uniform suspension.[1][2]

This protocol yields a clear solution of at least 2.5 mg/mL.

Materials:

(Rac)-Zevaquenabant

DMSO

Corn Oil

Procedure:
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Prepare a 25.0 mg/mL stock solution of (Rac)-Zevaquenabant in DMSO.

Add the components in the following order in a sterile tube, mixing well after each step:

10% DMSO (e.g., 100 µL of the 25.0 mg/mL stock)

90% Corn Oil (e.g., 900 µL)

Mix until a clear solution is obtained.[1][2]

Visualized Workflows and Signaling Pathways
(Rac)-Zevaquenabant Stock Solution Preparation
Workflow
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Caption: Workflow for preparing (Rac)-Zevaquenabant DMSO stock solution.

Simplified Signaling Pathway of (Rac)-Zevaquenabant
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(Rac)-Zevaquenabant functions by antagonizing the CB1 receptor, which is part of the

endocannabinoid system that regulates metabolism and homeostasis.[7] It also inhibits the

iNOS enzyme.

(Rac)-Zevaquenabant

CB1 Receptor iNOS

Downstream Signaling
(e.g., Fibrosis, Inflammation)

Click to download full resolution via product page

Caption: (Rac)-Zevaquenabant inhibits both CB1R and iNOS signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of (Rac)-Zevaquenabant Stock Solution: An
Application Note]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12298864#how-to-prepare-rac-zevaquenabant-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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